Cas no 550997-95-0 (2-Naphthalenol, 3-bromo-8-chloro-6-(4-hydroxyphenyl)-)

2-Naphthalenol, 3-bromo-8-chloro-6-(4-hydroxyphenyl)- structure
550997-95-0 structure
Product Name:2-Naphthalenol, 3-bromo-8-chloro-6-(4-hydroxyphenyl)-
CAS No:550997-95-0
MF:C16H10BrClO2
MW:349.606402873993
CID:4033656
PubChem ID:10308930
Update Time:2025-04-22

2-Naphthalenol, 3-bromo-8-chloro-6-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 3-bromo-8-chloro-6-(4-hydroxyphenyl)-
    • SCHEMBL3922761
    • 3-Bromo-8-chloro-6-(4-hydroxyphenyl)-2-naphthalenol
    • 3-Bromo-8-chloro-6-(4-hydroxyphenyl)-2-naphthol
    • 550997-95-0
    • DTXSID601224376
    • RIQUETWHZUIZKU-UHFFFAOYSA-N
    • Inchi: 1S/C16H10BrClO2/c17-14-6-11-5-10(9-1-3-12(19)4-2-9)7-15(18)13(11)8-16(14)20/h1-8,19-20H
    • InChI Key: RIQUETWHZUIZKU-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=C(C3C=CC(=CC=3)O)C=C2C=1)Cl)O

Computed Properties

  • Exact Mass: 347.95527g/mol
  • Monoisotopic Mass: 347.95527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD